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Compound of Interest

Compound Name: 8-Chlorotheophylline-d6

Cat. No.: B138616 Get Quote

An In-Depth Technical Guide to 8-
Chlorotheophylline-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 8-Chlorotheophylline-d6, a

deuterated analog of 8-Chlorotheophylline. It is intended to serve as a core resource for

researchers and professionals involved in drug development and analytical chemistry, offering

detailed data, experimental insights, and a review of its biological context.

Core Compound Data
8-Chlorotheophylline-d6 is the isotopically labeled version of 8-Chlorotheophylline, where six

hydrogen atoms on the two methyl groups have been replaced with deuterium. This labeling

makes it an ideal internal standard for quantitative analysis by mass spectrometry, particularly

in pharmacokinetic and bioequivalence studies of drugs containing 8-Chlorotheophylline, such

as dimenhydrinate.
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Parameter Value Source(s)

CAS Number 1346598-95-5 [1]

Molecular Formula C₇HD₆ClN₄O₂ [1]

Molecular Weight 220.65 g/mol [1]

Synonyms

8-chloro-1,3-

bis(trideuteriomethyl)-7H-

purine-2,6-dione

Biological Significance and Mechanism of Action
While 8-Chlorotheophylline-d6 is primarily used as an analytical standard, the biological

activity of its non-deuterated counterpart, 8-Chlorotheophylline, is well-characterized. 8-

Chlorotheophylline is a xanthine derivative with stimulant properties similar to caffeine. Its

primary mechanism of action is the antagonism of adenosine receptors.

Adenosine is an endogenous nucleoside that plays a crucial role in regulating neuronal activity.

By binding to its receptors (A1, A2A, A2B, and A3), adenosine generally exerts an inhibitory

effect, reducing the release of excitatory neurotransmitters. 8-Chlorotheophylline, by blocking

these receptors, counteracts the effects of adenosine, leading to central nervous system

stimulation. This is why it is often combined with sedating antihistamines like diphenhydramine

(in the form of dimenhydrinate) to offset drowsiness.

Adenosine Receptor Signaling Pathway
The following diagram illustrates the general signaling pathway of adenosine receptors, which

are antagonized by 8-Chlorotheophylline.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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